Cas no 86606-14-6 ((5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone)

(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone is a chromanone derivative characterized by its unique structural features, including a dihydroxylated chroman core and a phenyl ketone moiety. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of bioactive molecules due to its antioxidant and chelating properties. The presence of hydroxyl groups enhances its reactivity in electrophilic substitutions and metal coordination, while the 2,2-dimethylchroman scaffold contributes to stability. Its well-defined molecular structure allows for precise modifications, making it valuable in pharmaceutical and materials research. The compound is typically handled under controlled conditions due to its phenolic sensitivity. Analytical methods such as HPLC and NMR confirm its high purity and structural integrity.
(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone structure
86606-14-6 structure
Product Name:(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone
CAS No:86606-14-6
MF:C18H18O4
MW:298.333125591278
CID:836770
PubChem ID:13075266
Update Time:2025-11-05

(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone
    • 6-Benzoyl-5,7-dihydroxy-2,2-dime
    • 6-Benzoyl-5,7-dihydroxy-2,2-dimethylchromane
    • (5,7-Dihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-6-yl)(phenyl)m ethanone
    • (3,4-Dihydro-5,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)phenylmethanone (ACI)
    • (5,7-Dihydroxy-2,2-dimethyl-3,4-dihydrochromen-6-yl)-phenylmethanone
    • B0005-190272
    • AKOS022184624
    • 6-BENZOYL-2,2-DIMETHYL-3,4-DIHYDRO-1-BENZOPYRAN-5,7-DIOL
    • (3,4-Dihydro-5,7-dihydroxy-2,2-dimethyl-2H-1-benzopyran-6-yl)phenylmethanone
    • 86606-14-6
    • DB-341660
    • FS-9111
    • MDL: MFCD19441066
    • Inchi: 1S/C18H18O4/c1-18(2)9-8-12-14(22-18)10-13(19)15(17(12)21)16(20)11-6-4-3-5-7-11/h3-7,10,19,21H,8-9H2,1-2H3
    • InChI Key: IZKXPLQWLQOBPG-UHFFFAOYSA-N
    • SMILES: O=C(C1C(O)=C2C(OC(CC2)(C)C)=CC=1O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 298.12050905g/mol
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 436.4±45.0 °C at 760 mmHg
  • Flash Point: 156.7±22.2 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone Security Information

(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone Pricemore >>

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Additional information on (5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone

Comprehensive Analysis of (5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone (CAS No. 86606-14-6)

(5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone, identified by its CAS No. 86606-14-6, is a bioactive flavonoid derivative gaining significant attention in pharmaceutical and cosmetic research. This compound belongs to the chromanone family, characterized by its unique dihydroxy and dimethyl substitutions, which contribute to its antioxidant and anti-inflammatory properties. Researchers are increasingly exploring its potential in skincare formulations, particularly for its ability to neutralize free radicals and combat oxidative stress—a major concern in aging and environmental damage.

The structural features of (5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone include a phenyl methanone moiety attached to a chroman-6-yl core, enhancing its stability and bioavailability. Recent studies highlight its synergy with other natural antioxidants like vitamin C and resveratrol, making it a popular ingredient in anti-aging serums and brightening creams. Consumers searching for "natural alternatives to retinol" or "non-irritating antioxidants" will find this compound particularly relevant, as it offers comparable benefits without the side effects of synthetic derivatives.

In the context of green chemistry, CAS No. 86606-14-6 is also being investigated for sustainable synthesis methods. With growing demand for eco-friendly cosmetics, manufacturers are optimizing extraction techniques from plant sources like licorice root or citrus peels. This aligns with trending searches such as "clean beauty ingredients" and "vegan skincare science," positioning the compound as a future staple in ethical formulations. Its low toxicity profile further supports its use in sensitive skin applications.

From a biochemical perspective, the 5,7-dihydroxy groups in (5,7-Dihydroxy-2,2-dimethylchroman-6-yl)(phenyl)methanone facilitate metal chelation, which may explain its reported efficacy in mitigating UV-induced damage. This property has spurred interest in broad-spectrum sunscreens, where it could complement inorganic filters like zinc oxide. Additionally, computational studies suggest interactions with collagenase enzymes, hinting at potential applications in wrinkle reduction—a hot topic in dermatological forums.

Ongoing clinical trials are evaluating the compound's bioavailability when delivered via nanocarriers, addressing common queries about "enhancing ingredient penetration." Preliminary data indicate improved skin retention compared to traditional formulations, a critical factor for consumers prioritizing evidence-based skincare. As research progresses, CAS No. 86606-14-6 may emerge as a benchmark for next-generation cosmeceuticals, bridging the gap between natural remedies and cutting-edge science.

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